Cas no 7139-86-8 ( )

• Product Name: &nbsp
• CAS No: 7139-86-8
• MF: C₇H₃Cl₅HgS
• MW: 497.018712282181
• CID: 976336
• PubChem ID: 54599391
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-pentachlorophenyl)methanethiol mercury
• 7139-86-8
• NSC202740
• DTXSID60991728
• NSC-202740
• (Pentachlorophenyl)methanethiol--mercury (1/1)
•  

• Inchi： 1S/C7H3Cl5S.Hg/c8-3-2(1-13)4(9)6(11)7(12)5(3)10;/h13H,1H2;
• InChI Key： QZGDPKQLUBWQOC-UHFFFAOYSA-N
• SMILES： [Hg].ClC1C(=C(C(=C(C=1CS)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 293.84009
• Monoisotopic Mass: 495.810453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0
• LogP: 5.38090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes